1-Cyclopropyl-6,8-difluoro-7-(3-hydroxyazetidin-1-yl)-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
Cat. No. B8756811
Key on ui cas rn:
124668-01-5
M. Wt: 336.29 g/mol
InChI Key: NCMNCUSDKZJEKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04927926
Procedure details
A solution of 0.9 g (3.2 mmoles) of 1-cyclopropyl-6,7,8-trifluoro-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid, 0.7 g (6.4 mmoles) of 3-hydroxyazetidine, 1.6 g (16.0 mmoles) of triethylamine and 15 ml of DMSO is heated to 80° C. for 4 hours. It is allowed to cool, added to a mixture of ice and water, and adjusted to pH 5 giving a precipitate which is filtered and washed with water. The solid is dried under vacuum to yield 0.86 g (80%) of 1-cyclopropyl-6,8-difluoro-7-(3-hydroxy-1-azetidinyl)-1,4-dihydro-4-oxo-3-quinolinecarboxylic acid melting at 286°-288° C. Spectroscopic data are identical to those of method C.
Quantity
0.9 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH:1]1([N:4]2[C:13]3[C:8](=[CH:9][C:10]([F:16])=[C:11](F)[C:12]=3[F:14])[C:7](=[O:17])[C:6]([C:18]([OH:20])=[O:19])=[CH:5]2)[CH2:3][CH2:2]1.[OH:21][CH:22]1[CH2:25][NH:24][CH2:23]1.C(N(CC)CC)C.CS(C)=O>O>[CH:1]1([N:4]2[C:13]3[C:8](=[CH:9][C:10]([F:16])=[C:11]([N:24]4[CH2:25][CH:22]([OH:21])[CH2:23]4)[C:12]=3[F:14])[C:7](=[O:17])[C:6]([C:18]([OH:20])=[O:19])=[CH:5]2)[CH2:3][CH2:2]1
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Inputs
Step One
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Name
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|
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Quantity
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0.9 g
|
|
Type
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reactant
|
|
Smiles
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C1(CC1)N1C=C(C(C2=CC(=C(C(=C12)F)F)F)=O)C(=O)O
|
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Name
|
|
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Quantity
|
0.7 g
|
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Type
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reactant
|
|
Smiles
|
OC1CNC1
|
|
Name
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|
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Quantity
|
1.6 g
|
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Type
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reactant
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Smiles
|
C(C)N(CC)CC
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Name
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|
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Quantity
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15 mL
|
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Type
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reactant
|
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Smiles
|
CS(=O)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
|
|
Type
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solvent
|
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Smiles
|
O
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Conditions
Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to cool
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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giving a precipitate which
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FILTRATION
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Type
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FILTRATION
|
|
Details
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is filtered
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WASH
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Type
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WASH
|
|
Details
|
washed with water
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The solid is dried under vacuum
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Outcomes
Product
|
Name
|
|
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Type
|
product
|
|
Smiles
|
C1(CC1)N1C=C(C(C2=CC(=C(C(=C12)F)N1CC(C1)O)F)=O)C(=O)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.86 g | |
| YIELD: PERCENTYIELD | 80% | |
| YIELD: CALCULATEDPERCENTYIELD | 79.9% |
Source
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Source
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Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
